Vegfr-2-IN-22

• Molecular Formula: C26H24ClFN4O6
• Molecular Weight: 542.9 g/mol
• InChI: InChI=1S/C26H24ClFN4O6/c1-34-19-9-6-15(12-20(19)35-2)29-26(33)24-30-25(32(31-24)16-7-8-18(28)17(27)13-16)14-10-21(36-3)23(38-5)22(11-14)37-4/h6-13H,1-5H3,(H,29,33)
• InChIKey: URLXPPIGSRGEEZ-UHFFFAOYSA-N

Researchers studying angiogenesis and microtubule dynamics require tool compounds with distinct mechanisms beyond selective kinase inhibition. VEGFR-2-IN-22 (Compound 25) offers a validated dual-mechanism pharmacology profile. - **Dual target**: VEGFR-2 kinase (IC50 = 19.82 nM, cell-free) + β-tubulin polymerization inhibitor - **Distinct cellular outcome**: Induces apoptosis vs. cytostatic effects of selective VEGFR-2 inhibitors - **Benchmark utility**: Validated in HepG2 HCC cells (IC50 = 0.24 µM); suitable for assay linearity studies against Apatinib or Sorafenib

VEGFR-2-IN-22: Dual VEGFR-2/β-Tubulin Inhibitor

Vegfr-2-IN-22, also designated as Compound 25, is a synthetic indazole derivative that functions as a dual inhibitor of vascular endothelial growth factor receptor 2 (VEGFR-2) and β-tubulin polymerization [1]. In biochemical assays, it demonstrates an IC50 of 19.82 nM against VEGFR-2 . Its dual mechanism, which concurrently targets angiogenesis signaling and microtubule dynamics, is supported by in vitro evidence of apoptosis induction and anti-angiogenic effects, including the inhibition of capillary-like tube formation [1].

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VEGFR-2 kinase & β-tubulin dual-mechanism study fit

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Angiogenesis signaling and microtubule dynamics research

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Cell-free and cellular assay-compatible probe

• [1] Qingling Chen et al., 'Discovery of highly potent and selective VEGFR2 kinase inhibitors for the treatment of rheumatoid arthritis,' European Journal of Medicinal Chemistry, 2023, 257, 115456. View Source

Why VEGFR-2-IN-22 Cannot Be Substituted

The selection of VEGFR-2 inhibitors for research or procurement is complicated by significant intra-class variability in potency, selectivity, and mechanism of action. While many compounds demonstrate nanomolar activity against VEGFR-2, simple potency comparisons are insufficient. Vegfr-2-IN-22 possesses a dual-inhibition profile, targeting both VEGFR-2 (IC50 = 19.82 nM) and β-tubulin polymerization , a mechanism not shared by selective VEGFR-2 inhibitors like compound 30 (IC50 = 1.24 nM) [1] or VEGFR2-IN-4 (GI50 = 0.7 nM) [2]. This dual activity means substituting Vegfr-2-IN-22 with a more potent but single-target analog would eliminate the β-tubulin-directed effects, potentially altering experimental outcomes related to cell cycle arrest and apoptosis induction. The following quantitative evidence demonstrates these critical performance and mechanistic distinctions.

Dual mechanism (kinase + tubulin) absent in pure VEGFR inhibitors; cellular phenotype may shift.

Potency differences across kinase inhibitors can alter pathway-response interpretation.

β-tubulin disruption may produce apoptosis endpoints not replicated by kinase-only compounds.

• [1] Haoyu Zha et al., 'Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties,' European Journal of Medicinal Chemistry, 2024, 279, 116889. View Source
• [2] MedChemExpress, 'VEGFR2-IN-4 (compound 25) Product Information,' HY-147871. View Source

VEGFR-2-IN-22 Quantitative Evidence

Comparative VEGFR-2 Inhibitory Potency

Vegfr-2-IN-22 (Compound 25) is characterized as a dual inhibitor of VEGFR-2 kinase and β-tubulin polymerization . This dual mechanism is a quantifiable differentiation from other potent, indazole-based VEGFR-2 inhibitors. For instance, compound 30, a selective VEGFR-2 inhibitor from the same chemical class, demonstrates an IC50 of 1.24 nM against VEGFR-2 but lacks reported activity against tubulin [1]. Similarly, VEGFR2-IN-4 (also designated compound 25) is a selective VEGFR-2 inhibitor with a GI50 of 0.7 nM, with no β-tubulin activity reported [2]. This mechanistic divergence means that Vegfr-2-IN-22 uniquely combines anti-angiogenic signaling inhibition with direct disruption of microtubule dynamics.

VEGFR-2 IC₅₀ comparison

Cross-study comparable

19.82 nM vs. Apatinib 1 nM, Surufatinib 24 nM, Fruquintinib 25–35 nM, Sorafenib 90 nM

Supports VEGFR-2 pathway inhibition study fit; potency ranking context-dependent.

Cell-free kinase assay; commercial vendor-reported data.

Evidence Dimension	Mechanism of Action
Target Compound Data	Dual inhibitor of VEGFR-2 (IC50 = 19.82 nM) and β-tubulin polymerization.
Comparator Or Baseline	Compound 30: Selective VEGFR-2 inhibitor (IC50 = 1.24 nM), no reported β-tubulin activity. VEGFR2-IN-4: Selective VEGFR-2 inhibitor (GI50 = 0.7 nM), no reported β-tubulin activity.
Quantified Difference	Mechanistic divergence: Vegfr-2-IN-22 exhibits dual-target activity, while comparators are single-target VEGFR-2 inhibitors.
Conditions	Mechanistic characterization based on primary literature and vendor datasheets.

Why This Matters

For researchers studying angiogenesis in conjunction with cell cycle progression or apoptosis, this dual mechanism provides a distinct experimental tool not achievable with selective VEGFR-2 inhibitors.

• [1] Haoyu Zha et al., 'Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties,' European Journal of Medicinal Chemistry, 2024, 279, 116889. View Source
• [2] TargetMol, 'VEGFR2-IN-4 (compound 25) Product Information,' T7773. View Source

VEGFR-2/β-Tubulin Dual Inhibition

In biochemical assays, Vegfr-2-IN-22 inhibits VEGFR-2 with an IC50 of 19.82 nM . This potency, while not the highest among indazole derivatives, must be considered in the context of its dual mechanism. A cross-study comparison reveals a spectrum of VEGFR-2 inhibition within this chemical class: compound 30 exhibits an IC50 of 1.24 nM [1], and VEGFR2-IN-4 shows a GI50 of 0.7 nM . The 16-fold lower potency of Vegfr-2-IN-22 relative to compound 30, and 28-fold lower relative to VEGFR2-IN-4, highlights a potential trade-off between single-target potency and dual-mechanism activity. This data underscores that procurement decisions should be driven by the specific biological question, not solely by IC50 values.

Dual mechanism annotation

Class-level inference

VEGFR-2 kinase & β-tubulin polymerization inhibition

Reported dual mechanism may differentiate cellular phenotype; requires independent validation.

Vendor/product literature annotation.

Evidence Dimension	VEGFR-2 Inhibitory Activity
Target Compound Data	IC50 = 19.82 nM
Comparator Or Baseline	Compound 30: IC50 = 1.24 nM; VEGFR2-IN-4: GI50 = 0.7 nM
Quantified Difference	Vegfr-2-IN-22 is 16-fold less potent than Compound 30 and 28-fold less potent than VEGFR2-IN-4 in enzymatic VEGFR-2 assays.
Conditions	Biochemical kinase assays; specific assay conditions (e.g., ATP concentration) are not fully detailed across all sources, representing a limitation of cross-study comparisons.

Why This Matters

This quantitative comparison helps users select the appropriate compound based on whether maximal VEGFR-2 potency or a dual-target mechanism is the higher priority for their specific experimental model.

• [1] Haoyu Zha et al., 'Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties,' European Journal of Medicinal Chemistry, 2024, 279, 116889. View Source

HepG2 Cellular vs. VEGFR-2 Biochemical Potency

Vegfr-2-IN-22 has demonstrated a functional anti-angiogenic effect in vitro by inhibiting capillary-like tube formation in Human Umbilical Vein Endothelial Cells (HUVECs) [1]. This phenotypic outcome is a direct consequence of its VEGFR-2 inhibitory activity and provides a measure of cellular efficacy beyond simple enzymatic assays. While the paper describes the effect as 'evidenced by,' specific quantitative metrics (e.g., percent inhibition at a given concentration, IC50 for tube formation) are not provided in the available abstract. In contrast, a comparable study on compound 30, a more potent VEGFR-2 inhibitor (IC50 = 1.24 nM), also demonstrates significant inhibitory activity against HUVEC angiogenesis and cell migration, described as dose-dependent [2]. The lack of quantitative tube formation data for Vegfr-2-IN-22 limits a direct, numeric comparison of this functional endpoint.

HepG2 cellular IC₅₀

Supporting evidence

0.24 ± 0.06 µM

Supports hepatocellular carcinoma cell-model endpoint review.

HepG2 proliferation assay; direct comparator data limited.

Evidence Dimension	In Vitro Anti-Angiogenic Efficacy
Target Compound Data	Inhibits capillary-like tube formation in HUVECs (qualitative).
Comparator Or Baseline	Compound 30: Demonstrates dose-dependent inhibition of HUVEC angiogenesis and cell migration (qualitative/quantitative description).
Quantified Difference	A direct quantitative comparison of tube formation inhibition (e.g., IC50 values) is not possible with available data.
Conditions	Human Umbilical Vein Endothelial Cell (HUVEC) culture models.

Why This Matters

This evidence confirms that the compound's biochemical activity translates to a relevant cellular phenotype, supporting its use in angiogenesis research, even if precise quantitative benchmarking against analogs is not yet available.

• [1] Qingling Chen et al., 'Discovery of highly potent and selective VEGFR2 kinase inhibitors for the treatment of rheumatoid arthritis,' European Journal of Medicinal Chemistry, 2023, 257, 115456. View Source
• [2] Haoyu Zha et al., 'Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties,' European Journal of Medicinal Chemistry, 2024, 279, 116889. View Source

In Vivo Disease Model Validation: Reduction of Adjuvant-Induced Arthritis Severity

In an in vivo model of rheumatoid arthritis (adjuvant-induced arthritis in rats), treatment with Vegfr-2-IN-22 (Compound 25) resulted in a reduction in both the severity and development of the disease [1]. The mechanism was linked to the inhibition of synovial VEGFR2 phosphorylation and angiogenesis. This in vivo efficacy provides a crucial validation of the compound's therapeutic potential beyond in vitro assays. This level of disease model validation is not reported for all in-class comparators; for instance, the 2024 study on compound 30 demonstrates favorable pharmacokinetic profiles and suppression of tumor angiogenesis in a zebrafish model [2], which represents a different type of in vivo validation. The availability of rodent disease model data for Vegfr-2-IN-22 is a key differentiator for researchers focusing on inflammatory angiogenesis.

Evidence Dimension	In Vivo Efficacy
Target Compound Data	Reduced severity and development of adjuvant-induced arthritis in rats.
Comparator Or Baseline	Compound 30: Suppresses tumor angiogenesis in a zebrafish subintestinal vessel model.
Quantified Difference	Different in vivo model systems (rat arthritis vs. zebrafish angiogenesis) preclude direct quantitative comparison, but highlight distinct applications.
Conditions	Adjuvant-induced arthritis in rats; zebrafish subintestinal vessel model.

Why This Matters

For procurement decisions involving in vivo studies of rheumatoid arthritis or inflammatory angiogenesis, Vegfr-2-IN-22's validation in a relevant rodent disease model provides a specific and compelling rationale for its selection over analogs only characterized in vitro or in different in vivo contexts.

• [1] Qingling Chen et al., 'Discovery of highly potent and selective VEGFR2 kinase inhibitors for the treatment of rheumatoid arthritis,' European Journal of Medicinal Chemistry, 2023, 257, 115456. View Source
• [2] Haoyu Zha et al., 'Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties,' European Journal of Medicinal Chemistry, 2024, 279, 116889. View Source

VEGFR-2-IN-22 Research Applications

Dual VEGFR-2/β-Tubulin Inhibition in Angiogenesis

This scenario is ideal for researchers exploring the combinatorial effects of inhibiting VEGFR-2-driven angiogenesis and β-tubulin polymerization . Vegfr-2-IN-22 is uniquely suited for studies where both pathways are relevant, such as in certain cancers where tumor angiogenesis and cell division are both targeted. In these studies, Vegfr-2-IN-22 should be used as a dual-mechanism tool compound, with single-target VEGFR-2 inhibitors (e.g., compound 30 [1]) and tubulin inhibitors serving as essential controls to deconvolute the contribution of each pathway.

Apoptosis Mechanism Studies

For research groups conducting in vivo experiments on rheumatoid arthritis or other inflammatory diseases characterized by pathological angiogenesis, Vegfr-2-IN-22 is a leading candidate based on its demonstrated ability to reduce disease severity in a rodent adjuvant-induced arthritis model [2]. This validated in vivo efficacy, linked to the inhibition of synovial VEGFR2 phosphorylation, provides a strong rationale for its procurement over compounds that lack similar disease-model validation.

HCC Cell Line Pharmacology

Medicinal chemistry teams focused on optimizing VEGFR-2 inhibitors can use Vegfr-2-IN-22 as a key reference point in SAR studies. Its distinct profile—a dual inhibitor with an IC50 of 19.82 nM —contrasts sharply with the more potent but single-target compound 30 (IC50 = 1.24 nM) [3]. Incorporating Vegfr-2-IN-22 into SAR campaigns allows researchers to understand how structural modifications can shift the balance between kinase potency and the acquisition of a secondary mechanism (β-tubulin inhibition), guiding the design of next-generation multi-targeted agents.

VEGFR-2 Inhibitor Assay Reference Standard

Vegfr-2-IN-22 is reported to induce apoptosis, a finding consistent with its dual mechanism of action . For scientists studying the interplay between anti-angiogenic signals and apoptotic pathways, this compound serves as a potent tool to simultaneously disrupt VEGFR-2 survival signaling and microtubule integrity, leading to a robust cellular stress response. This is a distinct application from using a selective VEGFR-2 inhibitor, which may primarily induce cytostasis rather than apoptosis in certain cell types.

Application

Selection Property

Validation Focus

Angiogenesis & microtubule crosstalk studies

Dual-mechanism probe (VEGFR-2 + tubulin)

Orthogonal anti-angiogenic mechanism dissection

Apoptosis mechanism studies

Apoptosis induction phenotype

Pro-apoptotic vs. cytostatic endpoint comparison

HCC cell line pharmacology

HepG2 cellular activity context

Anti-proliferative endpoint in liver cancer models

VEGFR-2 inhibitor assay reference

Moderate VEGFR-2 potency benchmark

Assay linearity and sensitivity across dynamic range

• [1] Haoyu Zha et al., 'Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties,' European Journal of Medicinal Chemistry, 2024, 279, 116889. View Source
• [2] Qingling Chen et al., 'Discovery of highly potent and selective VEGFR2 kinase inhibitors for the treatment of rheumatoid arthritis,' European Journal of Medicinal Chemistry, 2023, 257, 115456. View Source
• [3] Haoyu Zha et al., 'Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties,' European Journal of Medicinal Chemistry, 2024, 279, 116889. View Source